Cas no 1350443-31-0 (4-bromo-3-(4-fluorophenyl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 4-bromo-3-(4-fluorophenyl)-1H-pyrazole-5-carboxylic acid
• CAS No: 1350443-31-0
• MF: C₁₀H₆BrFN₂O₂
• MW: 285.069244861603
• MDL: MFCD09752589
• CID: 4586359
• PubChem ID: 45496323
• Update Time: 2025-06-14

4-bromo-3-(4-fluorophenyl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-(4-fluorophenyl)-1H-pyrazole-5-carboxylic acid
• 4-Bromo-5-(4-fluoro-phenyl)-2H-pyrazole-3-carboxylic acid
• 1H-Pyrazole-3-carboxylic acid, 4-bromo-5-(4-fluorophenyl)-
• F2130-0143
• 1350443-31-0
• BBL035148
• 4-bromo-5-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid
• AKOS015956331
• 4-bromo-3-(4-fluorophenyl)-1H-pyrazole-5-carboxylicacid
• VS-12908
• AKOS023483643
• STL423819
• EN300-238526
• DTXSID701192964

• MDL： MFCD09752589
• Inchi： 1S/C10H6BrFN2O2/c11-7-8(13-14-9(7)10(15)16)5-1-3-6(12)4-2-5/h1-4H,(H,13,14)(H,15,16)
• InChI Key： BEEIPVPPIIBRHW-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=C(F)C=C2)=C(Br)C(C(O)=O)=N1

Computed Properties

• Exact Mass: 283.96
• Monoisotopic Mass: 283.96
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Boiling Point: 488.0±45.0 °C at 760 mmHg
• Flash Point: 248.9±28.7 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

4-bromo-3-(4-fluorophenyl)-1H-pyrazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-bromo-3-(4-fluorophenyl)-1H-pyrazole-5-carboxylic acid

Comprehensive Overview of 4-bromo-3-(4-fluorophenyl)-1H-pyrazole-5-carboxylic acid (CAS No. 1350443-31-0)

4-bromo-3-(4-fluorophenyl)-1H-pyrazole-5-carboxylic acid (CAS No. 1350443-31-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is characterized by its unique molecular structure, featuring a bromine substituent and a fluorophenyl group, which contribute to its reactivity and potential applications. Researchers are increasingly exploring its role as a building block in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

The compound’s carboxylic acid functionality makes it a versatile intermediate for further chemical modifications. Its heterocyclic core is a common motif in bioactive molecules, aligning with current trends in fragment-based drug design. Given the rising demand for fluorinated compounds in medicinal chemistry—driven by their enhanced metabolic stability and membrane permeability—this molecule fits seamlessly into modern drug discovery pipelines. Recent studies highlight its potential in targeting protein-protein interactions, a hot topic in oncology and neurodegenerative disease research.

From a synthetic perspective, CAS 1350443-31-0 is often synthesized via palladium-catalyzed cross-coupling reactions, a method frequently discussed in green chemistry forums due to its efficiency and atom economy. The inclusion of bromine and fluorine atoms also aligns with the growing interest in halogen bonding as a tool for molecular recognition. These attributes make it a subject of interest in computational chemistry studies, where researchers model its interactions with biological targets using AI-driven molecular docking platforms.

In agrochemical applications, 4-bromo-3-(4-fluorophenyl)-1H-pyrazole-5-carboxylic acid has been investigated as a precursor for crop protection agents. Its structural features mimic those of commercially successful pesticides, particularly those targeting fungal pathogens. The fluorophenyl moiety enhances lipophilicity, a critical factor in the design of systemic agrochemicals. This has led to patents exploring its use in sustainable agriculture, a sector experiencing rapid growth due to global food security concerns.

The compound’s physicochemical properties—such as its logP and pKa—are frequently analyzed in ADMET studies, a key focus area for pharmaceutical developers. Its solubility profile and stability under physiological conditions are also topics of discussion in preclinical research circles. These factors are crucial for optimizing bioavailability, a recurring challenge in small-molecule drug development.

As the scientific community shifts toward precision medicine, derivatives of CAS 1350443-31-0 are being evaluated for personalized therapies. Its modular structure allows for structure-activity relationship (SAR) studies, enabling researchers to fine-tune selectivity for specific biological targets. This is particularly relevant in the context of rare diseases, where tailored therapeutics are in high demand.

In summary, 4-bromo-3-(4-fluorophenyl)-1H-pyrazole-5-carboxylic acid represents a compelling case study at the intersection of medicinal chemistry, materials science, and agrochemical innovation. Its multifaceted applications and alignment with cutting-edge research trends ensure its continued relevance in both academic and industrial settings.